![molecular formula C18H26N2O2 B267602 N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide](/img/structure/B267602.png)
N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide
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Overview
Description
N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide, also known as DMPPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the cyclohexanecarboxamide family and has been shown to have a wide range of biological effects, including anti-inflammatory, analgesic, and neuroprotective properties.
Mechanism of Action
The exact mechanism of action of N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide is not fully understood, but it is believed to act through the modulation of certain receptors in the body. Specifically, N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide has been shown to bind to the sigma-1 receptor, which is involved in a variety of cellular processes, including calcium signaling, cell survival, and neurotransmitter release.
Biochemical and Physiological Effects:
N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide has also been shown to have antioxidant effects and to modulate the activity of certain enzymes in the body. Additionally, N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide has been shown to have effects on the immune system, including the modulation of cytokine production.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide for lab experiments is its wide range of biological effects, which make it a potentially useful tool for studying a variety of cellular processes. However, one limitation of N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are a number of potential future directions for research on N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide. One area of interest is the potential therapeutic applications of N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide, particularly in the treatment of pain and inflammation. Additionally, further research is needed to fully understand the mechanism of action of N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide and its effects on cellular processes. Finally, there is potential for the development of new compounds based on the structure of N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide, which could have even more potent biological effects.
Synthesis Methods
The synthesis of N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide involves the reaction of 3-aminophenylcyclohexanecarboxamide with 2,2-dimethylpropanoyl chloride. The reaction is typically carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is purified using column chromatography to obtain pure N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide.
Scientific Research Applications
N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of neuroscience, where N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide has been shown to have neuroprotective effects. Studies have also shown that N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide has anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.
properties
Product Name |
N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}cyclohexanecarboxamide |
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Molecular Formula |
C18H26N2O2 |
Molecular Weight |
302.4 g/mol |
IUPAC Name |
N-[3-(2,2-dimethylpropanoylamino)phenyl]cyclohexanecarboxamide |
InChI |
InChI=1S/C18H26N2O2/c1-18(2,3)17(22)20-15-11-7-10-14(12-15)19-16(21)13-8-5-4-6-9-13/h7,10-13H,4-6,8-9H2,1-3H3,(H,19,21)(H,20,22) |
InChI Key |
RRMBJEABLCDMSM-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2CCCCC2 |
Canonical SMILES |
CC(C)(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2CCCCC2 |
Origin of Product |
United States |
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